Cas no 857283-70-6 (thieno[2,3-b]pyrazin-6-ylmethanol)

• Product Name: thieno[2,3-b]pyrazin-6-ylmethanol
• CAS No: 857283-70-6
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 6835317
• PubChem ID: 67125540
• Update Time: 2025-02-20

thieno[2,3-b]pyrazin-6-ylmethanol Chemical and Physical Properties

Names and Identifiers

• DTXSID501302193
• {thieno[2,3-b]pyrazin-6-yl}methanol
• thieno[2,3-b]pyrazin-6-ylmethanol
• Thieno[2,3-b]pyrazine-6-methanol
• 857283-70-6
• DDEMNQZJJGITAC-UHFFFAOYSA-N
• thieno[3,2-b]pyrazin-6-ylmethanol
• SCHEMBL1697858

• Inchi： 1S/C7H6N2OS/c10-4-5-3-6-7(11-5)9-2-1-8-6/h1-3,10H,4H2
• InChI Key： DDEMNQZJJGITAC-UHFFFAOYSA-N
• SMILES： S1C2C(C=C1CO)=NC=CN=2

Computed Properties

• Exact Mass: 166.02008399Da
• Monoisotopic Mass: 166.02008399Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 74.3Ų